Triacetonamine tosilate
Overview
Description
Triacetonamine is an organic compound with the formula OC(CH2CMe2)2NH (where Me = CH3). It is a colorless or white solid that melts near room temperature . The compound is an intermediate in the preparation of 2,2,6,6-tetramethylpiperidine, a sterically hindered base and precursor to the reagent called TEMPO .
Synthesis Analysis
Triacetonamine is formed by the poly-aldol condensation of acetone in the presence of ammonia and calcium chloride . The continuous synthesis of triacetonamine from acetone and ammonia was realized over sulfonic acid-functionalized mesoporous silicas .Molecular Structure Analysis
The molecular formula of Triacetonamine is C9H17NO . The molecular formula of Triacetonamine tosilate is C16H25NO4S . Theoretical models for the conformations of triacetonamine have been developed by quantum and molecular mechanics methods .Chemical Reactions Analysis
Triacetonamine derivatives react via three functional groups including carbonyl, methylenes adjacent to the carbonyl group, and NH . Some other miscellaneous reactions are presented . Bromination of triacetonamine in acetic acid produced the dibromoderivative .Physical and Chemical Properties Analysis
Triacetonamine is characterized by the following physical properties: density = 0.882 g/cm3; flash point 73.2°C, boiling point 205.6°C at 760 mmHg, and melting point 58–62°C .Scientific Research Applications
Multifunctional Organic–Inorganic Hybrid Materials
A study by Molina et al. (2013) reports on the development of a novel organic–inorganic hybrid material with potential applications in drug delivery, water purification, and as photochromic materials. The material, a tri-ureasil gel, was synthesized using a sol–gel route, indicating the versatility and multifunctional characteristics of compounds related to Triacetonamine Tosilate in creating advanced materials for various applications (Molina, Marçal, Carvalho, Nassar, & Ciuffi, 2013).
Peptide Synthesis Enhancement
Research by Mehta et al. (1992) highlights the use of triethylsilane, a compound related to the broader triacetonamine category, to improve efficiency and selectivity in peptide synthesis. This indicates the role of similar compounds in enhancing synthetic processes in biochemistry and pharmaceuticals (Mehta, Jaouhari, Benson, & Douglas, 1992).
Biological Activity and Synthesis
Yousif et al. (2020) discuss the synthesis and biological activity of Triacetonamine and its derivatives, demonstrating various biological activities such as antialzheimer, antifungal, antimicrobial, and anticancer properties. This research underlines the potential medical and pharmacological applications of Triacetonamine derivatives, suggesting areas where this compound might find relevance (Yousif, Soliman, Said, Hassan, & Abdel-Megeid, 2020).
Polysubstituted Piperidones and Piperidols
Belostotskii and Shapiro (1991) used Triacetonamine to synthesize a series of polysubstituted 4-piperidones and 4-piperidols, exploring their spatial configuration. This research points to the synthetic utility of Triacetonamine derivatives in creating complex organic molecules, potentially opening pathways for new drug development (Belostotskii & Shapiro, 1991).
Mechanism of Action
Target of Action
Triacetonamine Tosilate, also known as Tempidone, is a sterically hindered amine . It has been applied in medicine, pharmacology, and industry
Mode of Action
This compound interacts with its targets via three functional groups: carbonyl, methylenes adjacent to the carbonyl group, and NH . These interactions lead to various biological activities, such as antialzheimer, antifungal, antimicrobial, anti-HIV, anticancer, antioxidant, P38 kinase inhibitor, DNA labelling, antispasmodic, and psychotropic .
Biochemical Pathways
It’s known that the compound demonstrates a variety of biological activities, suggesting that it may interact with multiple biochemical pathways .
Result of Action
The molecular and cellular effects of this compound’s action are diverse due to its wide range of biological activities. It has been reported to have antialzheimer, antifungal, antimicrobial, anti-HIV, anticancer, antioxidant, P38 kinase inhibitor, DNA labelling, antispasmodic, and psychotropic effects .
Safety and Hazards
Properties
IUPAC Name |
4-methylbenzenesulfonic acid;2,2,6,6-tetramethylpiperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.C7H8O3S/c1-8(2)5-7(11)6-9(3,4)10-8;1-6-2-4-7(5-3-6)11(8,9)10/h10H,5-6H2,1-4H3;2-5H,1H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYLPVORUFDDDFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC1(CC(=O)CC(N1)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
826-36-8 (Parent) | |
Record name | Triacetonamine tosilate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029334132 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70183571 | |
Record name | 4-Piperidinone, 2,2,6,6,-tetramethyl-, 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70183571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29334-13-2 | |
Record name | 4-Piperidinone, 2,2,6,6-tetramethyl-, 4-methylbenzenesulfonate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29334-13-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Triacetonamine tosilate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029334132 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Piperidinone, 2,2,6,6,-tetramethyl-, 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70183571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TRIACETONAMINE TOSILATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FA9785SJD6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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